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Compound of Interest

Compound Name: Neuronostatin-13 (human)

Cat. No.: B612599 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Neuronostatin-13 (human) peptide.

Frequently Asked Questions (FAQs)
Q1: What is Neuronostatin-13 (human) and what are its primary functions?

Neuronostatin-13 is a 13-amino acid peptide hormone derived from the same gene as

somatostatin.[1][2][3] It plays a significant role in regulating various physiological processes,

including hormonal and cardiac functions.[1] Research indicates its involvement in glucose

homeostasis, where it can enhance glucagon release and inhibit insulin secretion.[2]

Additionally, it has been shown to have effects on the cardiovascular system, such as

influencing blood pressure and heart rate.[4][5]

Q2: What is the receptor for Neuronostatin-13 and its signaling pathway?

Neuronostatin-13 is believed to exert its effects through the orphan G protein-coupled receptor

(GPCR), GPR107.[2][5][6][7] Upon binding to GPR107, Neuronostatin-13 can initiate a

signaling cascade that often involves a Protein Kinase A (PKA)-dependent mechanism.[2][6]

Interestingly, in some cell types like pancreatic α-cells, this PKA activation can occur

independently of cyclic AMP (cAMP).[6][7] The signaling pathway can also involve other

molecules such as NF-κB.[6]
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Q3: How should I store the lyophilized Neuronostatin-13 peptide?

For long-term storage, the lyophilized Neuronostatin-13 powder should be kept in a tightly

sealed container, protected from moisture, at -80°C for up to two years or at -20°C for up to one

year.[1] It is crucial to prevent moisture contamination as it can significantly reduce the

peptide's stability.[8]

Q4: How should I store the reconstituted Neuronostatin-13 solution?

Once reconstituted, the peptide solution should be aliquoted to avoid repeated freeze-thaw

cycles, which can degrade the peptide.[1] These aliquots should be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[1]

Troubleshooting Guide
Issue: The Neuronostatin-13 peptide is not dissolving.

Solution 1: Choose the appropriate solvent. Neuronostatin-13 (human) is soluble in sterile

water.[1][9][10]

Solution 2: Use sonication. If the peptide does not readily dissolve, brief ultrasonication can

aid in solubilization.[1] It is recommended to sonicate the solution in an ice bath to prevent

heating and potential degradation of the peptide.

Solution 3: Check the concentration. High concentrations of the peptide may be more difficult

to dissolve. Refer to the solubility data table below for guidance.

Solution 4: Gentle mixing. After adding the solvent, gentle vortexing or inverting the tube

several times can help dissolve the peptide.[11][12] Avoid vigorous shaking, as this can

cause the peptide to aggregate.[12]

Issue: I am observing inconsistent results in my experiments.

Solution 1: Proper storage and handling. Ensure that the lyophilized peptide and

reconstituted solutions are stored at the recommended temperatures and protected from

moisture.[1][8] Before opening, allow the vial to equilibrate to room temperature to prevent

condensation.[8]
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Solution 2: Avoid repeated freeze-thaw cycles. Use aliquots of the stock solution to prevent

degradation that can occur with multiple freeze-thaw cycles.[1]

Solution 3: Prepare fresh solutions. For in-vivo studies, it is recommended to prepare fresh

solutions and use them promptly.[1] The stability of peptide solutions is limited, especially for

those containing certain amino acids.[8]

Solution 4: Filter sterilize the solution. If using a water-based stock solution for cell culture, it

is advisable to filter sterilize it through a 0.22 μm filter before use.[1]

Quantitative Data Summary
The solubility of Neuronostatin-13 (human) in aqueous solutions is a critical factor for

successful experimentation. The table below summarizes the available quantitative data.

Solvent Concentration Method Reference

H₂O 25 mg/mL (17.66 mM)
Requires ultrasonic

treatment
[1]

H₂O
100 mg/mL (70.64

mM)

Requires ultrasonic

treatment
[1]

PBS
100 mg/mL (70.64

mM)

Requires ultrasonic

treatment
[13]

Experimental Protocols
Protocol for Reconstitution of Neuronostatin-13 (Human)
This protocol outlines the steps for reconstituting lyophilized Neuronostatin-13 peptide to create

a stock solution.

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes.[8][11] This prevents moisture from condensing inside

the vial, which can compromise the peptide's stability.

Centrifuge: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.
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Prepare the Solvent: Use sterile, high-purity water (e.g., Milli-Q or equivalent).

Add Solvent: Carefully add the appropriate volume of sterile water to the vial to achieve the

desired concentration. Refer to the solubility table for guidance.

Dissolve the Peptide: Gently vortex or invert the tube several times to dissolve the peptide.

[11][12] Avoid vigorous shaking.

Use Sonication if Necessary: If the peptide does not fully dissolve, place the vial in an

ultrasonic water bath for short intervals until the solution is clear.[1] Keep the water bath cool

to prevent peptide degradation.

Aliquot and Store: Once the peptide is completely dissolved, aliquot the solution into smaller,

single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]
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Caption: Signaling pathway of Neuronostatin-13 via the GPR107 receptor.
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Caption: Recommended workflow for handling and reconstituting Neuronostatin-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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